- Facile Synthesis of Highly Congested 1,2-Diphosphinobenzenes from Bis(phosphine)boronium Salts, Organic Letters, 2006, 8(26), 6103-6106
Cas no 919778-41-9 (Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-)
919778-41-9 structure
Product Name:Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-
CAS No:919778-41-9
MF:C16H28P2
MW:282.341046333313
MDL:MFCD18837015
CID:761363
PubChem ID:13614008
Update Time:2024-10-26
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- (R,R)-(+)-1,2-BIS(T-BUTYLMETHYLPHOSPHINO)BENZENE (R,R)-BENZP*
- tert-butyl-[2-[tert-butyl(methyl)phosphanyl]phenyl]-methylphosphane
- (1R,1′R)-1,1′-(1,2-Phenylene)bis[1-(1,1-dimethylethyl)-1-methylphosphine] (ACI)
- Phosphine, 1,1′-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-, (R,R)- (9CI)
- (R,R)-BenzP
- 1,2-Bis((R)-tert-butyl(methyl)phosphino)benzene
- DTXSID20545044
- 1,2-bis((R)-tert-butyl(methyl)phosphaneyl)benzene
- Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-
- (S,S)-(-)-1,2-Bis(t-butylmethylphosphino)benzene (S,S)-BenzP*
- 1,2-bis(t-butylmethylphosphino)benzene
- MFCD29919367
- 1355162-85-4
- (r,r)-(+)-1,2-bis(t-butylmethylphosphino)benzene
- SCHEMBL15063247
- (1,2-Phenylene)bis[tert-butyl(methyl)phosphane]
- (R,R)-(+)-1,2-Bis(t-butylmethylphosphino)benzene (R,R)-BenzP*
- TERT-BUTYL({2-[TERT-BUTYL(METHYL)PHOSPHANYL]PHENYL})METHYLPHOSPHANE
- SY325061
- 919778-41-9
-
- MDL: MFCD18837015
- Inchi: 1S/C16H28P2/c1-15(2,3)17(7)13-11-9-10-12-14(13)18(8)16(4,5)6/h9-12H,1-8H3/t17-,18+
- InChI Key: JFUWTGUCFKJVST-HDICACEKSA-N
- SMILES: [P@](C1C=CC=CC=1[P@](C)C(C)(C)C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 282.16662489g/mol
- Monoisotopic Mass: 282.16662489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0Ų
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OB072-50mg |
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- |
919778-41-9 | 98% | 50mg |
780.0CNY | 2021-07-10 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | lj1664-50mg |
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- |
919778-41-9 | 97% | 50mg |
¥1125.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J34_15-0166-50mg |
(R,R)-(+)-1,2-Bis(t-butylmethylphosphino)benzene (R,R)-BenzP* |
919778-41-9 | nan | 50mg |
¥1900.00 | 2025-04-11 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J34_15-0166-250mg |
(R,R)-(+)-1,2-Bis(t-butylmethylphosphino)benzene (R,R)-BenzP* |
919778-41-9 | nan | 250mg |
¥7520.00 | 2025-04-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R064604-50mg |
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- |
919778-41-9 | 98% | 50mg |
¥567 | 2023-09-07 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R064604-100mg |
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- |
919778-41-9 | 98% | 100mg |
¥950 | 2023-09-07 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | Y52782-50mg |
(R,R)-(+)-1,2-Bis(t-butylMethylphosphino)benzene (R,R)-BenzP* |
919778-41-9 | 97% | 50mg |
¥770.00 | 2022-03-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | Y52782-100mg |
(R,R)-(+)-1,2-Bis(t-butylMethylphosphino)benzene (R,R)-BenzP* |
919778-41-9 | 97% | 100mg |
¥1250.00 | 2022-03-02 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | Y52782-250mg |
(R,R)-(+)-1,2-Bis(t-butylMethylphosphino)benzene (R,R)-BenzP* |
919778-41-9 | 97% | 250mg |
¥2850.00 | 2022-03-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD318322-50mg |
1,2-Bis((R)-tert-butyl(methyl)phosphino)benzene |
919778-41-9 | 98% | 50mg |
¥334.0 | 2024-04-17 |
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Chlorobenzene ; 48 h, 70 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Dabco Solvents: Tetrahydrofuran ; 2 h, 70 °C; 70 °C → -78 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -78 °C; 1 h, rt; rt → 0 °C
1.4 Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -78 °C; 1 h, rt; rt → 0 °C
1.4 Solvents: Tetrahydrofuran ; 1 h, rt
Reference
- Phosphine transition metal complex as antitumor agent and method the preparation thereof, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 2 h, 70 °C; 70 °C → -78 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -78 °C → 20 °C; 1 h, 20 °C; 20 °C → 0 °C
1.4 Solvents: Tetrahydrofuran ; 0 °C → 20 °C; 1 h, 20 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -78 °C → 20 °C; 1 h, 20 °C; 20 °C → 0 °C
1.4 Solvents: Tetrahydrofuran ; 0 °C → 20 °C; 1 h, 20 °C
Reference
- Phosphinobenzene borane derivative production method, 1,2-bis(dialkylphosphino)benzene derivative production method and transition metal complex, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 2 h, 70 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C → rt; 1 h, rt; rt → 0 °C
1.4 Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C → rt; 1 h, rt; rt → 0 °C
1.4 Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt
Reference
- Preparation of optically active 1,2-bis(dialkylphosphino)benzenes as ligands for asymmetric hydrogenation catalysts, Japan, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 1.5 h, reflux; reflux → -80 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane , Cyclohexane ; 30 min, -80 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -80 °C → rt; 1 h, rt; cooled
1.4 Solvents: Tetrahydrofuran ; cooled; 1 h, rt
1.2 Reagents: sec-Butyllithium Solvents: Hexane , Cyclohexane ; 30 min, -80 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -80 °C → rt; 1 h, rt; cooled
1.4 Solvents: Tetrahydrofuran ; cooled; 1 h, rt
Reference
- Rigid P-Chiral Phosphine Ligands with tert-Butylmethylphosphino Groups for Rhodium-Catalyzed Asymmetric Hydrogenation of Functionalized Alkenes, Journal of the American Chemical Society, 2012, 134(3), 1754-1769
Production Method 6
Reaction Conditions
1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 1.5 h, reflux; reflux → -80 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane , Cyclohexane ; 30 min, -80 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -80 °C → rt; 1 h, rt
1.4 1 h, rt
1.5 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: sec-Butyllithium Solvents: Hexane , Cyclohexane ; 30 min, -80 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -80 °C → rt; 1 h, rt
1.4 1 h, rt
1.5 Reagents: Ammonium chloride Solvents: Water
Reference
- Enantiopure 1,2-Bis(tert-butylmethylphosphino)benzene as a Highly Efficient Ligand in Rhodium-Catalyzed Asymmetric Hydrogenation, Organic Letters, 2010, 12(19), 4400-4403
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Raw materials
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Preparation Products
Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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